Cas no 1805507-66-7 (3-(Difluoromethyl)-2-iodo-4-methoxypyridine-5-acetonitrile)

• Product Name: 3-(Difluoromethyl)-2-iodo-4-methoxypyridine-5-acetonitrile
• CAS No: 1805507-66-7
• MF: C₉H₇F₂IN₂O
• MW: 324.065961122513
• CID: 4891980
• Update Time: 2025-06-13

3-(Difluoromethyl)-2-iodo-4-methoxypyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-iodo-4-methoxypyridine-5-acetonitrile

• Inchi： 1S/C9H7F2IN2O/c1-15-7-5(2-3-13)4-14-9(12)6(7)8(10)11/h4,8H,2H2,1H3
• InChI Key： QGFNVWPDZCRZBT-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C(=C(C=N1)CC#N)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 1.8
• Topological Polar Surface Area: 45.9

Additional information on 3-(Difluoromethyl)-2-iodo-4-methoxypyridine-5-acetonitrile

Comprehensive Overview of 3-(Difluoromethyl)-2-iodo-4-methoxypyridine-5-acetonitrile (CAS No. 1805507-66-7)

3-(Difluoromethyl)-2-iodo-4-methoxypyridine-5-acetonitrile (CAS No. 1805507-66-7) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique difluoromethyl and iodo substituents, serves as a versatile building block for synthesizing more complex molecules. Its molecular structure, which includes a pyridine core, makes it particularly valuable for applications in drug discovery and material science.

In recent years, the demand for fluorinated compounds like 3-(Difluoromethyl)-2-iodo-4-methoxypyridine-5-acetonitrile has surged due to their enhanced bioavailability and metabolic stability. Researchers are increasingly exploring its potential in designing next-generation therapeutics, particularly for targeting enzyme inhibition and receptor modulation. The presence of the difluoromethyl group is especially noteworthy, as it often improves the lipophilicity and binding affinity of drug candidates.

From an agrochemical perspective, this compound is being investigated for its role in developing crop protection agents. The iodo and methoxy functional groups contribute to its reactivity, enabling the creation of pesticides and herbicides with improved efficacy. Given the growing global focus on sustainable agriculture, 3-(Difluoromethyl)-2-iodo-4-methoxypyridine-5-acetonitrile is poised to play a pivotal role in addressing challenges related to pest resistance and environmental impact.

The synthesis of 3-(Difluoromethyl)-2-iodo-4-methoxypyridine-5-acetonitrile involves sophisticated organic chemistry techniques, including halogenation and nucleophilic substitution reactions. Its CAS No. 1805507-66-7 serves as a critical identifier for researchers sourcing high-purity samples. Laboratories and manufacturers prioritize quality control to ensure the compound meets stringent analytical standards, as impurities can significantly affect its performance in downstream applications.

One of the most frequently asked questions about this compound revolves around its storage conditions and handling precautions. While it is not classified as a hazardous material, proper storage in a cool, dry environment is recommended to maintain its stability. Additionally, researchers often inquire about its solubility and compatibility with common solvents, which are essential for experimental design.

In the context of green chemistry, efforts are underway to optimize the production process of 3-(Difluoromethyl)-2-iodo-4-methoxypyridine-5-acetonitrile to minimize waste and energy consumption. This aligns with the broader industry trend toward sustainable synthesis methods. The compound's potential applications in renewable energy materials, such as organic photovoltaics, are also being explored, highlighting its multidisciplinary relevance.

For those seeking custom synthesis or bulk quantities of CAS No. 1805507-66-7, it is advisable to collaborate with reputable suppliers who adhere to Good Manufacturing Practices (GMP). The compound's patent status and intellectual property considerations are additional factors to evaluate, particularly for commercial applications.

In summary, 3-(Difluoromethyl)-2-iodo-4-methoxypyridine-5-acetonitrile represents a cutting-edge chemical entity with far-reaching implications across multiple industries. Its unique structural features and functional groups make it a valuable asset for innovative research and product development. As scientific advancements continue to unfold, this compound is expected to remain at the forefront of molecular design and applied chemistry.